Cas no 1852073-00-7 (2H-Pyran-3-ethanol, 3-(aminomethyl)-α-[(dimethylamino)methyl]tetrahydro-)

• Product Name: 2H-Pyran-3-ethanol, 3-(aminomethyl)-α-[(dimethylamino)methyl]tetrahydro-
• CAS No: 1852073-00-7
• MF: C₁₁H₂₄N₂O₂
• MW: 216.320463180542
• MDL: MFCD30498416
• CID: 5211360
• PubChem ID: 130577880
• Update Time: 2025-07-15

2H-Pyran-3-ethanol, 3-(aminomethyl)-α-[(dimethylamino)methyl]tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-3-ethanol, 3-(aminomethyl)-α-[(dimethylamino)methyl]tetrahydro-

• MDL： MFCD30498416
• Inchi： 1S/C11H24N2O2/c1-13(2)7-10(14)6-11(8-12)4-3-5-15-9-11/h10,14H,3-9,12H2,1-2H3
• InChI Key： DNHAPMJSAAKRTF-UHFFFAOYSA-N
• SMILES： C(C1(COCCC1)CN)C(O)CN(C)C

Additional information on 2H-Pyran-3-ethanol, 3-(aminomethyl)-α-[(dimethylamino)methyl]tetrahydro-

Comprehensive Overview of 2H-Pyran-3-ethanol, 3-(aminomethyl)-α-[(dimethylamino)methyl]tetrahydro- (CAS No. 1852073-00-7)

The compound 2H-Pyran-3-ethanol, 3-(aminomethyl)-α-[(dimethylamino)methyl]tetrahydro- (CAS No. 1852073-00-7) is a specialized organic molecule with a unique structural framework. Its chemical name highlights key functional groups, including a pyran ring, aminomethyl, and dimethylamino substituents, which contribute to its potential applications in pharmaceuticals, agrochemicals, and material science. Researchers and industry professionals are increasingly interested in this compound due to its versatile reactivity and potential as a building block for more complex molecules.

In recent years, the demand for novel heterocyclic compounds like 2H-Pyran-3-ethanol derivatives has surged, driven by advancements in drug discovery and green chemistry. Searches for terms such as "pyran-based bioactive molecules" and "multifunctional aminomethyl compounds" reflect growing curiosity about their applications. This compound's tetrahydro-2H-pyran core is particularly noteworthy, as it is a common motif in natural products and synthetic drugs, offering stability and bioavailability enhancements.

From a synthetic perspective, CAS No. 1852073-00-7 presents intriguing opportunities for modular chemistry. The presence of both aminomethyl and dimethylamino groups allows for selective functionalization, making it a candidate for click chemistry or catalyzed cross-coupling reactions. These attributes align with current trends in sustainable synthesis, where efficiency and atom economy are prioritized. Laboratories exploring scalable synthetic routes for nitrogen-containing heterocycles may find this compound particularly valuable.

The compound's potential extends to bioconjugation and probe design, areas frequently searched in academic and industrial settings. Its amino-functionalized pyran structure could serve as a linker or targeting moiety in biopharmaceuticals. Additionally, its solubility profile and stability under physiological conditions make it a subject of interest for drug delivery systems, a hot topic in nanotechnology forums and research publications.

Quality control and analytical characterization of 2H-Pyran-3-ethanol, 3-(aminomethyl)-α-[(dimethylamino)methyl]tetrahydro- are critical for its reliable use. Techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography are commonly employed to verify its purity and structure. These methods are frequently queried by chemists seeking validation protocols for similar compounds, underscoring the need for detailed technical documentation.

In conclusion, CAS No. 1852073-00-7 represents a compelling case study in modern chemical innovation. Its structural features and functional diversity position it at the intersection of multiple research fields, from medicinal chemistry to materials engineering. As interest in tailor-made heterocycles continues to rise, this compound is poised to play a significant role in addressing challenges across scientific disciplines.